Cas no 480424-82-6 ([3-(1-Piperidinylmethyl)phenyl]magnesium bromide)

• Product Name: [3-(1-Piperidinylmethyl)phenyl]magnesium bromide
• CAS No: 480424-82-6
• MF: C₁₂H₁₆BrMgN
• MW: 278.47114276886
• MDL: MFCD03840895
• CID: 931691
• PubChem ID: 16217259
• Update Time: 2025-10-30

[3-(1-Piperidinylmethyl)phenyl]magnesium bromide Chemical and Physical Properties

Names and Identifiers

• [3-(1-Piperidinylmethyl)phenyl]magnesium bromide
• (3-(1-PIPERIDINYLMETHYL)PHENYL)MAGNESIU&
• (3-(1-PIPERIDINYLMETHYL)PHENYL)MAGNESIUM B ROMIDE 0.25M SOLN IN TETRAHYDROFURAN
• [3-(1-Piperidinylmethyl)phenyl]magnesium bromide, 0.25 M solution in THF, SpcSeal
• (3-(1-PIPERIDINYLMETHYL)PHENYL)MAGNESIU&amp
• [3-(1-PiperidinylMethyl)phenyl]MagnesiuM broMide, 0.25M solution in THF, AcroSeal
• 3-[(1-Piperidino)methyl]phenylmagnesium bromide 0.25 M in Tetrahydrofuran
• magnesium,1-(phenylmethyl)piperidine,bromide
• 1-{[3-(BROMOMAGNESIO)PHENYL]METHYL}PIPERIDINE
• 480424-82-6
• 3-[(1-Piperidino)methyl]phenylmagnesium bromide, 0.25M in tetrahydrofuran
• AKOS016017738
• MFCD03840895
• 3-[(1-Piperidino)methyl]phenylmagnesium bromide
• SCHEMBL635458
• 3-[(1-Piperidino)methyl]phenylmagnesium Bromide, 0.25 M in 2-MeTHF

• MDL： MFCD03840895
• Inchi： 1S/C12H16N.BrH.Mg/c1-3-7-12(8-4-1)11-13-9-5-2-6-10-13;;/h1,3,7-8H,2,5-6,9-11H2;1H;/q-1;;+2/p-1
• InChI Key： WKNBJMLYCYSQGO-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].N1(CC2C=CC=[C-]C=2)CCCCC1

Computed Properties

• Exact Mass: 277.03168
• Monoisotopic Mass: 277.03165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.919 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 65 °C
• Flash Point: 1 °F
• PSA: 3.24
• Vapor Pressure: No data available

[3-(1-Piperidinylmethyl)phenyl]magnesium bromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：1
• Hazard Category Code： R11;R14;R19;R36/37/38;R40
• Safety Instruction： S16;S26;S36/37
• Hazardous Material Identification：
• Risk Phrases：11-14-19-34
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on [3-(1-Piperidinylmethyl)phenyl]magnesium bromide

Recent Advances in the Application of [3-(1-Piperidinylmethyl)phenyl]magnesium bromide (CAS: 480424-82-6) in Chemical Biology and Pharmaceutical Research

The compound [3-(1-Piperidinylmethyl)phenyl]magnesium bromide (CAS: 480424-82-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and drug discovery. This Grignard reagent, characterized by its piperidinylmethylphenyl structure, serves as a key intermediate in the synthesis of complex molecules, particularly those targeting neurological and oncological pathways. Recent studies have highlighted its role in facilitating carbon-carbon bond formation, enabling the construction of novel scaffolds with potential therapeutic benefits.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized [3-(1-Piperidinylmethyl)phenyl]magnesium bromide to synthesize a series of dopamine D3 receptor antagonists. The study demonstrated that the reagent's unique steric and electronic properties allowed for efficient coupling with aryl halides, yielding compounds with high selectivity and affinity for the D3 receptor. These findings underscore the reagent's utility in developing targeted therapies for Parkinson's disease and substance use disorders.

Another notable application was reported in ACS Chemical Biology, where the reagent was employed in the modular synthesis of polypharmacological agents. By leveraging its reactivity, researchers constructed hybrid molecules capable of simultaneously modulating multiple disease-relevant pathways. This approach holds promise for addressing complex diseases such as cancer, where multi-target interventions are often required. The study also emphasized the reagent's compatibility with modern flow chemistry techniques, enabling scalable and efficient production.

Recent advancements in cryogenic reaction methodologies have further expanded the utility of [3-(1-Piperidinylmethyl)phenyl]magnesium bromide. A 2024 Nature Communications paper detailed its use in low-temperature Negishi couplings, achieving unprecedented yields and stereoselectivity. This breakthrough is particularly relevant for the synthesis of chiral pharmaceuticals, where precise control over molecular configuration is critical. The study also provided mechanistic insights into the reagent's behavior under cryogenic conditions, offering a foundation for future optimization.

From a safety and regulatory perspective, recent toxicological assessments have confirmed the reagent's favorable profile when handled under standard laboratory conditions. However, its moisture sensitivity and potential for exothermic reactions necessitate strict adherence to safety protocols. Ongoing research aims to develop stabilized formulations to enhance its practicality in industrial settings.

In conclusion, [3-(1-Piperidinylmethyl)phenyl]magnesium bromide (CAS: 480424-82-6) continues to emerge as a valuable tool in medicinal chemistry and drug development. Its applications span from targeted therapy design to scalable manufacturing processes, reflecting the dynamic interplay between synthetic chemistry and biological discovery. Future research directions may focus on expanding its reactivity scope and integrating it with emerging technologies such as AI-assisted synthesis planning.